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Compound of Interest

Compound Name: 2-Mercapto-4-methylpyridine

Cat. No.: B151767 Get Quote

Comparative Overview
To provide a clear, at-a-glance comparison, the key metrics for each synthetic route are

summarized below. This table is based on a theoretical 1-mole scale synthesis to standardize

the comparison.

Metric
Route 1: From 2-Chloro-4-
methylpyridine

Route 2: From 4-
Methylpyridine N-Oxide

Starting Material Cost Moderate to High Low

Reagent Cost Low Moderate

Overall Yield Good (70-85%) Good (70-80% over two steps)

Number of Steps 1 2

Operational Complexity Low Moderate

Safety Concerns Handling of odorous thiols
Handling of a strong oxidant

(m-CPBA)

Estimated Cost/Mole ~$65 - $80 ~$45 - $60

Route 1: Nucleophilic Substitution of 2-Chloro-4-
methylpyridine
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This is arguably the most direct and industrially favored approach. The principle lies in the

nucleophilic aromatic substitution (SNAr) of the chlorine atom at the electron-deficient 2-

position of the pyridine ring with a sulfur nucleophile. The choice of the sulfur source is the

main variable, with sodium hydrosulfide (NaSH) being a common and economical option.

Workflow Diagram: Route 1
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Step A: N-Oxidation

Step B: Thionation
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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